Cas no 186462-44-2 (Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel-)

• Product Name: Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel-
• CAS No: 186462-44-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 114821
• PubChem ID: 10845212
• Update Time: 2025-04-18

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2S,5S,6R)-rel-
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1-alpha-,2-alpha-,5-alpha-,6-alpha-)- (9CI)
• (1S,2R,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• 186462-44-2
• CHEMBL358200

• Inchi： 1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5-,8+/m0/s1
• InChI Key： VTAARTQTOOYTES-KALNXVOASA-N
• SMILES： OC([C@H]1[C@@H]2CC[C@](C(=O)O)([C@@H]21)N)=O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 101Ų